5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-amine
CAS No.:
Cat. No.: VC18177598
Molecular Formula: C6H9N3O
Molecular Weight: 139.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C6H9N3O |
|---|---|
| Molecular Weight | 139.16 g/mol |
| IUPAC Name | 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-amine |
| Standard InChI | InChI=1S/C6H9N3O/c7-5-3-9-6(10-4-5)1-2-8-9/h1-2,5H,3-4,7H2 |
| Standard InChI Key | HMFJUIABBNPXSY-UHFFFAOYSA-N |
| Canonical SMILES | C1C(COC2=CC=NN21)N |
Introduction
5H,6H,7H-pyrazolo[3,2-b]13oxazin-6-amine is a heterocyclic organic compound with the molecular formula C₆H₉N₃O. It is characterized by a pyrazolo[3,2-b] oxazine ring system, which incorporates both pyrazole and oxazine rings. This compound is of interest in various fields of chemistry and pharmacology due to its unique structural features and potential biological activities.
Structural Details:
Synthesis and Preparation
While specific synthesis methods for 5H,6H,7H-pyrazolo[3,2-b] oxazin-6-amine are not detailed in the available literature, compounds with similar heterocyclic structures often involve cyclization reactions. For instance, oxazolo[5,4-d]pyrimidines are synthesized through cyclization of appropriately substituted oxazole or pyrimidine derivatives .
Biological and Chemical Activities
Although specific biological activities of 5H,6H,7H-pyrazolo[3,2-b] oxazin-6-amine are not well-documented, heterocyclic compounds with similar structures often exhibit interesting pharmacological properties. For example, thiazole derivatives are known for their high biological activity, including antibacterial properties .
Related Compounds
Compounds structurally related to 5H,6H,7H-pyrazolo[3,2-b] oxazin-6-amine include 6-amino-5H,6H,7H-pyrazolo[3,2-b] oxazine-3-carboxylic acid, which shares a similar pyrazolo[3,2-b] oxazine core but with additional functional groups .
Comparison Table:
Availability and Applications
5H,6H,7H-pyrazolo[3,2-b] oxazin-6-amine is available in various forms, including its dihydrochloride salt, which has a molecular formula of C₆H₁₁Cl₂N₃O and a molecular weight of 212 Da . The compound and its derivatives may be used in research settings for their potential biological activities and as intermediates in organic synthesis.
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